2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-[(2-chlorophenyl)methyl]acetamide

Specification

• CAS No.: 886942-22-9
• Molecular Formula: C16H20ClN5O2S2
• Molecular Weight: 413.94
• IUPAC Name: 2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-[(2-chlorophenyl)methyl]acetamide
• Standard InChI: InChI=1S/C16H20ClN5O2S2/c1-16(2,3)20-13(24)19-14-21-22-15(26-14)25-9-12(23)18-8-10-6-4-5-7-11(10)17/h4-7H,8-9H2,1-3H3,(H,18,23)(H2,19,20,21,24)
• Standard InChI Key: VQNIMGPIKRAGBF-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)NC1=NN=C(S1)SCC(=O)NCC2=CC=CC=C2Cl

Introduction

The compound 2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-[(2-chlorophenyl)methyl]acetamide is a complex organic molecule belonging to the class of thiadiazole derivatives. Thiadiazoles are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This specific compound features a thiadiazole core connected via a sulfanyl linkage to an acetamide moiety, which contributes to its potential pharmacological properties.

Biological Activities

Thiadiazole derivatives have shown promising biological activities across various therapeutic areas:

• Anticancer Activity: Thiadiazoles have been studied for their anticancer properties, with some derivatives demonstrating significant anti-proliferative effects against cancer cell lines.

• Antimicrobial Activity: These compounds have also exhibited antimicrobial properties, comparable to standard antibiotics in some cases.

• Anti-inflammatory and Other Activities: The presence of triazolo-thiadiazole analogs has shown anti-urease potency and potential anti-inflammatory effects.

Potential Applications and Future Research

Given the diverse biological activities associated with thiadiazole derivatives, 2-({5-[(tert-butylcarbamoyl)amino]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-[(2-chlorophenyl)methyl]acetamide may have potential applications in medicinal chemistry. Further research is needed to explore its specific biological effects and therapeutic potential.